Cas no 1082268-38-9 (1-Hydroxy-6-methoxy-1-indanmethylamine)

• Product Name: 1-Hydroxy-6-methoxy-1-indanmethylamine
• CAS No: 1082268-38-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6387439
• PubChem ID: 53638837
• Update Time: 2025-05-20

1-Hydroxy-6-methoxy-1-indanmethylamine Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy-6-methoxy-1-indanmethylamine
• 1H-Inden-1-ol, 1-(aminomethyl)-2,3-dihydro-6-methoxy-
• 1-(Aminomethyl)-2,3-dihydro-6-methoxy-1H-inden-1-ol
• EN300-7356635
• DTXSID701223519
• AKOS006316310
• SCHEMBL9628555
• 1-(aminomethyl)-6-methoxy-2,3-dihydroinden-1-ol
• 1082268-38-9
• AEQHOEVVPMKKDS-UHFFFAOYSA-N
• 1-(Aminomethyl)-6-methoxy-2,3-dihydro-1H-inden-1-ol

• Inchi： 1S/C11H15NO2/c1-14-9-3-2-8-4-5-11(13,7-12)10(8)6-9/h2-3,6,13H,4-5,7,12H2,1H3
• InChI Key： AEQHOEVVPMKKDS-UHFFFAOYSA-N
• SMILES： C1(CN)(O)C2=C(C=CC(OC)=C2)CC1

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 348.3±37.0 °C(Predicted)
• pka: 12.02±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-Hydroxy-6-methoxy-1-indanmethylamine

1-Hydroxy-6-Methoxy-1-Indanmethylamine: A Comprehensive Overview

1-Hydroxy-6-Methoxy-1-Indanmethylamine, also known by its CAS registry number CAS No. 1082268-38-9, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indanamines, which are derivatives of indane with an amino group attached. The presence of hydroxyl (-OH) and methoxy (-OCH3) substituents on the indane ring introduces unique electronic and steric properties, making it a promising candidate for various applications in drug discovery and chemical synthesis.

The molecular structure of 1-Hydroxy-6-Methoxy-1-Indanmethylamine is characterized by a bicyclic framework consisting of a benzene ring fused to a cyclohexene ring. The hydroxyl group is located at position 1, while the methoxy group is at position 6. The amino group (-NH2) is directly attached to the carbon at position 1, which is also bonded to the hydroxyl group. This arrangement creates a molecule with significant potential for hydrogen bonding, which is a key feature in many bioactive compounds.

Recent studies have highlighted the importance of such structurally complex molecules in modulating biological systems. For instance, researchers have explored the role of indanamines in targeting various enzymes and receptors involved in neurodegenerative diseases, inflammation, and cancer. The presence of both hydroxyl and methoxy groups in 1-Hydroxy-6-Methoxy-1-Indanmethylamine suggests that it may exhibit diverse pharmacological activities due to its ability to interact with multiple biological targets.

In terms of synthesis, several methods have been reported for the preparation of indanamines, including cyclization reactions, reductive amination, and Suzuki coupling. However, the synthesis of 1-Hydroxy-6-Methoxy-1-Indanmethylamine remains challenging due to the need for precise control over regioselectivity during the formation of the bicyclic structure. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure samples of this compound, which are essential for studying its stereochemical effects on biological activity.

The pharmacological profile of 1-Hydroxy-6-Methoxy-1-Indanmethylamine has been investigated in several preclinical studies. One notable study demonstrated its potential as an anti-inflammatory agent by inhibiting key inflammatory mediators such as cyclooxygenase (COX) and nitric oxide (NO). Another study highlighted its ability to modulate neurotransmitter systems, suggesting its potential role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmacological applications, 1-Hydroxy-6-Methoxy-1-indanmethylamine has also been explored for its use in materials science. Its rigid bicyclic structure and functional groups make it a candidate for designing advanced materials with tailored properties, such as nonlinear optical materials or sensors.

In conclusion, CAS No. 1082268-38-9, or 1-Hydroxy-6-Methoxy-indanmethylamine, represents a versatile compound with significant potential across multiple disciplines. As research continues to uncover its full spectrum of biological and chemical properties, this compound is poised to play a crucial role in advancing both therapeutic development and material innovation.